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Compound of Interest

Compound Name: 2-Chloro-5-Fluorobenzaldehyde

CAS No.: 84194-30-9

Cat. No.: B1362322

Get Quote

This guide provides a comprehensive technical overview of 2-Chloro-5-Fluorobenzaldehyde
(CAS No. 84194-30-9), a key intermediate in the synthesis of pharmaceuticals, agrochemicals,

and advanced materials. We will delve into its chemical properties, synthesis, reactivity, and

applications, with a focus on the underlying principles and practical considerations for

researchers and drug development professionals.

Introduction and Physicochemical Properties
2-Chloro-5-Fluorobenzaldehyde is a disubstituted benzaldehyde derivative. The presence of

both a chlorine and a fluorine atom on the aromatic ring significantly influences its reactivity

and makes it a versatile building block. The electron-withdrawing nature of the halogen

substituents and the aldehyde group activates the aromatic ring for certain transformations

while also directing the regioselectivity of reactions.

Table 1: Physicochemical Properties of 2-Chloro-5-Fluorobenzaldehyde
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Property Value Source

CAS Number 84194-30-9

Molecular Formula C₇H₄ClFO

Molecular Weight 158.56 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 54-58 °C

Boiling Point 215-217 °C

Purity ≥98%

Synonyms
5-Fluoro-2-

chlorobenzaldehyde

Synthesis of 2-Chloro-5-Fluorobenzaldehyde
A common laboratory and industrial scale synthesis of 2-Chloro-5-Fluorobenzaldehyde
involves the oxidation of the corresponding alcohol, (2-Chloro-5-fluorophenyl)methanol. This

method is favored due to the availability of the starting material and the generally high yields

and purity of the final product.

Synthetic Workflow: Oxidation of (2-Chloro-5-
fluorophenyl)methanol
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Start: (2-Chloro-5-fluorophenyl)methanol

Dissolve in suitable solvent (e.g., Dichloromethane)

Add oxidizing agent (e.g., PCC or Dess-Martin periodinane)

Stir at controlled temperature (e.g., room temperature)

Monitor reaction progress by TLC

Quench the reaction

Work-up: Extraction and washing

Purification by column chromatography

Characterization (NMR, IR, MS)

Final Product: 2-Chloro-5-Fluorobenzaldehyde
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2-Chloro-5-Fluorobenzaldehyde
Meisenheimer Complex
(stabilized intermediate)

+ Nucleophile

Nucleophile (e.g., R-NH2)

Substituted Product- Cl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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